Cas no 1250037-50-3 (2-(1-chloroethyl)-1,3,4-oxadiazole)

• Product Name: 2-(1-chloroethyl)-1,3,4-oxadiazole
• CAS No: 1250037-50-3
• MF: C₄H₅ClN₂O
• MW: 132.54829955101
• CID: 5996728
• PubChem ID: 62070082
• Update Time: 2025-10-31

2-(1-chloroethyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-chloroethyl)-1,3,4-oxadiazole
• 1,3,4-Oxadiazole, 2-(1-chloroethyl)-
• EN300-1257881
• 1250037-50-3
• AKOS011348216
• CS-0231906

• Inchi： 1S/C4H5ClN2O/c1-3(5)4-7-6-2-8-4/h2-3H,1H3
• InChI Key： STKUERQTBAHHRO-UHFFFAOYSA-N
• SMILES： O1C=NN=C1C(Cl)C

Computed Properties

• Exact Mass: 132.0090405g/mol
• Monoisotopic Mass: 132.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Boiling Point: 185.4±42.0 °C(Predicted)
• pka: -4.88±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles

Additional information on 2-(1-chloroethyl)-1,3,4-oxadiazole

Comprehensive Overview of 2-(1-Chloroethyl)-1,3,4-Oxadiazole (CAS No. 1250037-50-3)

2-(1-Chloroethyl)-1,3,4-oxadiazole (CAS No. 1250037-50-3) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the oxadiazole family, a class of nitrogen- and oxygen-containing heterocycles known for their versatility in medicinal chemistry, agrochemicals, and material science. The presence of a chloroethyl substituent at the 2-position of the 1,3,4-oxadiazole ring enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry.

In the context of current research trends, 2-(1-chloroethyl)-1,3,4-oxadiazole is often discussed alongside topics such as green chemistry and sustainable synthesis. Researchers are increasingly exploring eco-friendly methods to synthesize such compounds, minimizing waste and energy consumption. The compound's structural features also make it a candidate for studies in drug discovery, particularly in the design of novel antimicrobial agents and anticancer drugs. Its potential to act as a bioisostere for carboxylic acids or other functional groups further expands its utility in pharmaceutical development.

From an industrial perspective, CAS No. 1250037-50-3 is of interest due to its role in the production of advanced polymeric materials and specialty chemicals. The oxadiazole core is known to impart thermal stability and electronic properties to polymers, making them suitable for applications in OLEDs (organic light-emitting diodes) and flexible electronics. As the demand for high-performance materials grows, compounds like 2-(1-chloroethyl)-1,3,4-oxadiazole are likely to play a pivotal role in innovation.

Another area where this compound is gaining traction is in agricultural chemistry. The 1,3,4-oxadiazole scaffold is frequently found in herbicides and pesticides, and modifications to its structure can lead to improved efficacy and environmental safety. The chloroethyl group in 2-(1-chloroethyl)-1,3,4-oxadiazole may offer new avenues for designing crop protection agents with reduced toxicity to non-target organisms.

For those searching for synthesis methods of 2-(1-chloroethyl)-1,3,4-oxadiazole, recent literature highlights several approaches, including cyclization reactions of hydrazides and the use of microwave-assisted synthesis to improve yields. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring its purity and structural integrity. Additionally, computational chemistry tools like molecular docking are being employed to predict its interactions in biological systems.

In summary, 2-(1-chloroethyl)-1,3,4-oxadiazole (CAS No. 1250037-50-3) is a multifaceted compound with broad applicability across scientific and industrial domains. Its relevance to cutting-edge research and emerging technologies underscores the importance of continued exploration into its properties and potential uses. Whether in pharmaceuticals, materials science, or agriculture, this compound represents a promising area of study for researchers and professionals alike.